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Compound of Interest

Compound Name: 2-(2-Phenylethynyl)aniline

Cat. No.: B188489

This guide provides immediate, essential safety and logistical information for handling 2-(2-
Phenylethynyl)aniline (CAS No: 13141-38-3) in a laboratory setting.[1][2] It is intended for
researchers, scientists, and drug development professionals to ensure safe handling,
operation, and disposal.

Chemical Identifier and Hazard Summary

Identifier Value

Product Name 2-(2-Phenylethynyl)aniline
Synonyms Benzenamine, 2-(2-phenylethynyl)-
CAS Number 13141-38-3

Molecular Formula C14H11N

Molecular Weight 193.24 g/mol

Harmful if swallowed, Causes skin irritation,
Primary Hazards Causes serious eye irritation, May cause
respiratory irritation.[1][3]

Hazard Identification and Precautionary Statements

2-(2-Phenylethynyl)aniline is classified with the following hazard statements:
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H302: Harmful if swallowed.[1][3]

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[3]

It is crucial to adhere to the following precautionary measures:
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Category

Precautionary Statements

Prevention

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[1] P264: Wash
skin thoroughly after handling.[1][4] P270: Do
not eat, drink or smoke when using this product.
[1] P271: Use only outdoors or in a well-
ventilated area.[1][4] P280: Wear protective
gloves/ protective clothing/ eye protection/ face

protection.[1]

Response

P301+P317: IF SWALLOWED: Get medical
help.[1] P302+P352: IF ON SKIN: Wash with
plenty of water.[1] P304+P340: IF INHALED:
Remove person to fresh air and keep
comfortable for breathing.[1][4]
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[4] P319: Get medical help
if you feel unwell.[1] P332+P317: If skin irritation

occurs: Get medical help.[1]

Storage

P403+P233: Store in a well-ventilated place.
Keep container tightly closed.[1][4][5] P405:
Store locked up.[1][4]

Disposal

P501: Dispose of contents/container to an
appropriate treatment and disposal facility in
accordance with applicable laws and

regulations.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 2-(2-Phenylethynyl)aniline to

minimize exposure to chemical hazards.
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Recommended PPE for Handling 2-(2-
Phenylethynyl)aniline

Protection Type

Specific PPE

Details and Importance

Eye and Face Protection

Chemical splash goggles or a

face shield.[6][7]

Essential for protecting eyes
from splashes and aerosols.
Standard safety glasses are

insufficient.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[7][8]

Nitrile gloves offer broad short-
term protection.[9] For
prolonged contact or handling
of corrosive substances,
consider more robust options
like neoprene.[6][8] Always
inspect gloves for integrity

before use.

Body Protection

Laboratory coat, chemical-
resistant apron or coveralls.[6]
[10]

A fully buttoned lab coat is the
minimum requirement.[9] For
tasks with a higher risk of
splashes, a chemical-resistant
apron or coveralls should be

worn over the lab coat.[6]

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary.

[9]

Work should be conducted in a
certified chemical fume hood to
control vapors and dust.[7] If
engineering controls are
insufficient to maintain
exposure below permissible
limits, a NIOSH-approved

respirator is required.[9][11]

Foot Protection

Closed-toe, closed-heel shoes.
[9][10]

Shoes must cover the entire
foot to protect against spills.
Perforated shoes or sandals
are not permitted in the

laboratory.[10]
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Experimental Protocols and Workflows
Standard Operating Procedure for Handling 2-(2-
Phenylethynyl)aniline

o Preparation and Engineering Controls:
o Verify that the chemical fume hood is certified and functioning correctly.
o Ensure an emergency shower and eyewash station are accessible and unobstructed.
o Gather all necessary materials and reagents before starting the experiment.

e Donning Personal Protective Equipment (PPE):

[e]

Put on a lab coat, ensuring it is fully buttoned.

[e]

Wear appropriate closed-toe shoes.

o

Put on chemical splash goggles.

[¢]

Wear the selected chemical-resistant gloves.

e Chemical Handling:

[e]

Conduct all manipulations of 2-(2-Phenylethynyl)aniline within the chemical fume hood.

o

Avoid the formation of dust and aerosols.[1]

[¢]

Use a spatula for transferring solid material.

[¢]

If creating a solution, add the solid to the solvent slowly to avoid splashing.
» Post-Handling and Waste Disposal:

o Segregate waste containing 2-(2-Phenylethynyl)aniline into a clearly labeled hazardous
waste container.[7]

o Do not dispose of this chemical down the drain or in regular solid waste.[7]
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o Decontaminate the work area with a suitable solvent, followed by soap and water.[7] All
cleaning materials must be disposed of as hazardous waste.[7]

» Doffing Personal Protective Equipment:

[¢]

Remove gloves first, avoiding contact with the outside of the gloves.

Remove the lab coat.

[e]

o

Remove eye protection.

[¢]

Wash hands thoroughly with soap and water.[1]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove
contaminated clothing and wash it before reuse.[1] Seek medical attention if skin irritation
occurs.[1]

o Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, removing
contact lenses if present and easy to do so.[5] Seek immediate medical attention.

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If the
person feels unwell, seek medical attention.[1]

 Ingestion: Rinse the mouth with water.[1] Do not induce vomiting.[1] Seek immediate medical
attention.[1]

Visualized Workflows
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Safe Handling Workflow for 2-(2-Phenylethynyl)aniline

1. Preparation

Verify Fume Hood and Safety Equipment

\

Gather Materials

2. Don PPE

Lab Coat and Closed-Toe Shoes

\

Goggles and Gloves

3. Chemical Handling

Work Inside Fume Hood

\

Avoid Dust and Aerosols

4. Waste and Decontamination

Segregate Hazardous Waste

\

Decontaminate Work Area

5. Doff PPE

Remove Gloves and Lab Coat

'

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 2-(2-Phenylethynyl)aniline.
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Emergency Response Protocol

Chemical Exposure Occurs

Immediate Actiags
Skin Contact: Eye Contact: Inhalation: Ingestion:
Wash with soap and water Rinse with water for 15 min Move to fresh air Rinse mouth, do not induce vomiting
Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Protocol for responding to accidental exposure to 2-(2-Phenylethynyl)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-(2-
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2-2-phenylethynyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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